2-methyl-5-(3-methylazetidin-3-yl)-1,3,4-oxadiazole hydrochloride
Overview
Description
2-methyl-5-(3-methylazetidin-3-yl)-1,3,4-oxadiazole hydrochloride, also known as OXD-HCl, is a novel synthetic compound with potential applications in scientific research. OXD-HCl is a white, crystalline solid and is soluble in water and alcohols. It has a molecular weight of 240.7 g/mol and a melting point of 107-109 °C. OXD-HCl has been studied for its potential uses in various scientific research applications, such as in the study of biochemical and physiological effects, and as a component of lab experiments.
Scientific Research Applications
2-methyl-5-(3-methylazetidin-3-yl)-1,3,4-oxadiazole hydrochloride has been studied for its potential use in scientific research applications. It has been studied as an inhibitor of cyclooxygenase-2 (COX-2), an enzyme involved in the biosynthesis of prostaglandins. 2-methyl-5-(3-methylazetidin-3-yl)-1,3,4-oxadiazole hydrochloride has also been studied as a potential inhibitor of the enzyme dihydrofolate reductase (DHFR), which is involved in the biosynthesis of folate. 2-methyl-5-(3-methylazetidin-3-yl)-1,3,4-oxadiazole hydrochloride has also been studied for its potential use as a component of lab experiments in the study of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 2-methyl-5-(3-methylazetidin-3-yl)-1,3,4-oxadiazole hydrochloride is not yet fully understood. However, it is believed that 2-methyl-5-(3-methylazetidin-3-yl)-1,3,4-oxadiazole hydrochloride inhibits COX-2 by binding to its active site and preventing the enzyme from catalyzing the conversion of arachidonic acid to prostaglandins. 2-methyl-5-(3-methylazetidin-3-yl)-1,3,4-oxadiazole hydrochloride is also believed to inhibit DHFR by binding to its active site and preventing the enzyme from catalyzing the conversion of dihydrofolate to tetrahydrofolate.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-methyl-5-(3-methylazetidin-3-yl)-1,3,4-oxadiazole hydrochloride are not yet fully understood. However, it has been suggested that 2-methyl-5-(3-methylazetidin-3-yl)-1,3,4-oxadiazole hydrochloride may have anti-inflammatory and anti-cancer effects. In addition, 2-methyl-5-(3-methylazetidin-3-yl)-1,3,4-oxadiazole hydrochloride has been shown to inhibit the growth of certain bacteria.
Advantages and Limitations for Lab Experiments
The use of 2-methyl-5-(3-methylazetidin-3-yl)-1,3,4-oxadiazole hydrochloride in lab experiments has several advantages. 2-methyl-5-(3-methylazetidin-3-yl)-1,3,4-oxadiazole hydrochloride is a relatively stable compound, with a low melting point and a wide range of solubility. In addition, 2-methyl-5-(3-methylazetidin-3-yl)-1,3,4-oxadiazole hydrochloride is relatively inexpensive and easy to obtain. However, there are some limitations to using 2-methyl-5-(3-methylazetidin-3-yl)-1,3,4-oxadiazole hydrochloride in lab experiments. 2-methyl-5-(3-methylazetidin-3-yl)-1,3,4-oxadiazole hydrochloride is not as potent as some other compounds, and its effects may not be as pronounced. In addition, 2-methyl-5-(3-methylazetidin-3-yl)-1,3,4-oxadiazole hydrochloride is not as well-studied as some other compounds, and more research is needed to fully understand its effects.
Future Directions
There are several potential future directions for the study of 2-methyl-5-(3-methylazetidin-3-yl)-1,3,4-oxadiazole hydrochloride. First, further research is needed to better understand the mechanism of action of 2-methyl-5-(3-methylazetidin-3-yl)-1,3,4-oxadiazole hydrochloride and its effects on biochemical and physiological processes. Second, further research is needed to determine the potential therapeutic applications of 2-methyl-5-(3-methylazetidin-3-yl)-1,3,4-oxadiazole hydrochloride, such as its potential anti-inflammatory and anti-cancer effects. Third, further research is needed to understand the potential toxicity of 2-methyl-5-(3-methylazetidin-3-yl)-1,3,4-oxadiazole hydrochloride and its potential side effects. Fourth, further research is needed to understand the potential uses of 2-methyl-5-(3-methylazetidin-3-yl)-1,3,4-oxadiazole hydrochloride in lab experiments, such as its potential use as an inhibitor of enzymes involved in biochemical pathways. Finally, further research is needed to determine the potential industrial applications of 2-methyl-5-(3-methylazetidin-3-yl)-1,3,4-oxadiazole hydrochloride.
Synthesis Methods
2-methyl-5-(3-methylazetidin-3-yl)-1,3,4-oxadiazole hydrochloride can be synthesized from 2-methyl-5-(3-methylazetidin-3-yl)-1,3,4-oxadiazole, which is the starting material. This compound can be synthesized from the reaction of 3-methylazetidin-3-amine with 1,3,4-oxadiazole-2-thione in the presence of acid catalysts. The reaction proceeds in two steps, first forming a thiourea intermediate, followed by the hydrolysis of the intermediate to form 2-methyl-5-(3-methylazetidin-3-yl)-1,3,4-oxadiazole hydrochloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-methyl-5-(3-methylazetidin-3-yl)-1,3,4-oxadiazole hydrochloride involves the reaction of 2-methyl-5-(3-methylazetidin-3-yl)-1,3,4-oxadiazole with hydrochloric acid.", "Starting Materials": [ "2-methyl-5-(3-methylazetidin-3-yl)-1,3,4-oxadiazole", "Hydrochloric acid" ], "Reaction": [ "To a solution of 2-methyl-5-(3-methylazetidin-3-yl)-1,3,4-oxadiazole in dichloromethane, hydrochloric acid is added dropwise.", "The reaction mixture is stirred at room temperature for several hours.", "The resulting precipitate is filtered and washed with cold dichloromethane.", "The product is dried under vacuum to obtain 2-methyl-5-(3-methylazetidin-3-yl)-1,3,4-oxadiazole hydrochloride." ] } | |
CAS RN |
2059999-75-4 |
Product Name |
2-methyl-5-(3-methylazetidin-3-yl)-1,3,4-oxadiazole hydrochloride |
Molecular Formula |
C7H12ClN3O |
Molecular Weight |
189.6 |
Purity |
70 |
Origin of Product |
United States |
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